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A Note on Audience and Scope: The following technical guide addresses the core topic of the
CMD178 component for satellite communication systems. The specified audience of
"Researchers, scientists, and drug development professionals" and requirements for
"experimental protocols” and "signaling pathways" appear to be mismatched with the subject of
this electronic component. This guide will focus on the technical specifications and applications
of the CMD178 relevant to an engineering and telecommunications audience.

Introduction to CMD178

The CMD178 is a general-purpose, passive double-balanced mixer die developed by Qorvo.[1]
[2] It is designed for frequency up- and down-conversion applications, operating within the 11
to 21 GHz frequency range.[1][2] Its characteristics, such as high isolation and low conversion
loss, make it a suitable component for various high-frequency systems, including satellite
communications (Satcom), electronic warfare, and Ku-band radar.[1][3] A packaged version of
this mixer is available as the CMD178C3, which is housed in a 3x3 mm surface-mount
package.[3][4]

Core Specifications and Performance Data
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The performance of the CMD178 and its packaged variant, the CMD178C3, is critical for its
integration into satellite communication systems. The key electrical performance parameters
are summarized below.
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Parameter Min Typ Units Conditions

Frequency
Range, RF & 11 - 21 GHz
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Frequency
DC - 6 GHz
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Conversion
- 6 - dB F=21GHz
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LO to RF
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LOto IF

Isolation

RF to IF
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Input P1dB - 9 - dBm

(Data
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=25°C
unless
otherwise
noted)[2]
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Table 2: Electrical Specifications of CMD178C3
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[4]
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Functional Description and Application in Satellite
Communications

The CMD178 operates as a fundamental mixer, meaning the output frequency is the direct sum
or difference of the Radio Frequency (RF) and Local Oscillator (LO) input frequencies. In
satellite communications, mixers are essential components in both uplink and downlink chains.

o Down-conversion: In a satellite receiver, a mixer like the CMD178 is used to down-convert
the high-frequency satellite signal (e.g., Ku-band) to a lower Intermediate Frequency (IF).
This allows for easier amplification, filtering, and demodulation of the signal.

e Up-conversion: In a satellite transmitter or terminal, the CMD178 can be used to up-convert
the IF signal to the final transmission frequency.

The device's wide IF bandwidth (DC to 6 GHz) provides flexibility in system design.[1][4]
Furthermore, its high isolation between the LO, RF, and IF ports is crucial for preventing signal
leakage and interference, which can degrade system performance.[1][2] The CMD178 can also
be configured as an image reject mixer or a single sideband modulator with the use of external
hybrids and power splitters.[1][3]

Experimental Protocols and Methodologies

The provided documentation for the CMD178 does not include detailed experimental protocols
in the sense of a scientific research paper. However, the datasheets imply a standard set of RF
measurement procedures used to characterize the device. A generalized methodology for
verifying the performance of a mixer like the CMD178 would involve the following:

o Test Setup: The mixer (device under test - DUT) would be placed in a test fixture on a probe
station (for the die version) or a printed circuit board (for the packaged version).

e Instrumentation:
o Two signal generators to provide the RF and LO input signals.

o A spectrum analyzer to measure the output IF signal, including conversion loss and
isolation.
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o A power meter for accurate power level measurements.
o A DC power supply.

o Avector network analyzer (VNA) to measure return loss (S-parameters).

e Conversion Loss Measurement:
o An RF signal of a known frequency and power level is applied to the RF port.

o An LO signal of a specific frequency and power (e.g., +13 dBm) is applied to the LO port.
[21[4]

o The power of the resulting IF signal is measured on the spectrum analyzer.
o Conversion Loss (in dB) is calculated as: P_RF (in) - P_IF (out).
* Isolation Measurement:

o To measure LO-RF isolation, a signal is applied to the LO port, and the leakage power is
measured at the RF port with the IF port terminated.

o This process is repeated for the other port combinations (LO-IF, RF-IF).

e 1dB Compression Point (P1dB) Measurement:

[e]

The LO signal is held constant.

o

The RF input power is swept from a low level upwards.

[¢]

The IF output power is measured.

[¢]

The P1dB is the RF input power level at which the measured IF output power deviates
from the ideal linear response by 1 dB.

Logical Workflow and System Integration

The logical workflow for integrating the CMD178 into a satellite communication system is
depicted below. This diagram illustrates the signal flow in a typical down-conversion
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Caption: Signal flow for a satellite receiver using the CMD178 for down-conversion.

This workflow illustrates how the incoming high-frequency RF signal is first amplified and
filtered before being mixed with a local oscillator signal in the CMD178. The resulting lower-
frequency IF signal is then filtered and amplified before further processing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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